molecular formula C19H17N3O4 B7471059 4-[[(3-Ethyl-4-oxophthalazine-1-carbonyl)amino]methyl]benzoic acid

4-[[(3-Ethyl-4-oxophthalazine-1-carbonyl)amino]methyl]benzoic acid

Cat. No. B7471059
M. Wt: 351.4 g/mol
InChI Key: ZCVQMELZOKXPGX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-[[(3-Ethyl-4-oxophthalazine-1-carbonyl)amino]methyl]benzoic acid is a chemical compound that has been extensively studied for its potential applications in scientific research. It is commonly referred to as EOPB, and it is a derivative of phthalazine. EOPB has been found to possess several unique properties that make it an ideal candidate for use in various scientific studies.

Mechanism of Action

The mechanism of action of EOPB is not fully understood. However, it has been found to inhibit the activity of certain enzymes that are involved in various cellular processes. This inhibition can lead to the modulation of various cellular pathways, which can have a significant impact on cellular function.
Biochemical and Physiological Effects:
EOPB has been found to have several biochemical and physiological effects. It has been found to modulate the activity of various enzymes, including proteases and kinases. It has also been found to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

One of the primary advantages of EOPB is its ability to modulate various cellular pathways. This makes it an ideal candidate for use in various scientific studies. However, one of the limitations of EOPB is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of EOPB. One potential direction is the development of new drugs based on the structure of EOPB. Another potential direction is the study of the mechanism of action of EOPB, which could lead to a better understanding of its biochemical and physiological effects. Additionally, further studies on the limitations of EOPB could lead to the development of new methods for working with the compound in lab experiments.
Conclusion:
In conclusion, 4-[[(3-Ethyl-4-oxophthalazine-1-carbonyl)amino]methyl]benzoic acid, or EOPB, is a chemical compound that has several unique properties that make it an ideal candidate for use in various scientific studies. It has been extensively studied for its potential applications in medicinal chemistry, and it has been found to possess several biochemical and physiological effects. While there are limitations to working with EOPB, there are also several future directions for the study of this compound that could lead to significant advances in scientific research.

Synthesis Methods

The synthesis of EOPB involves a multi-step process that requires several chemical reactions. The first step involves the preparation of 3-ethyl-4-oxophthalazine-1-carboxylic acid, which is then converted into the corresponding acid chloride. The acid chloride is then reacted with 4-aminomethylbenzoic acid to produce EOPB.

Scientific Research Applications

EOPB has been extensively studied for its potential applications in scientific research. One of the primary applications of EOPB is in the field of medicinal chemistry. It has been found to possess several unique properties that make it an ideal candidate for the development of new drugs.

properties

IUPAC Name

4-[[(3-ethyl-4-oxophthalazine-1-carbonyl)amino]methyl]benzoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H17N3O4/c1-2-22-18(24)15-6-4-3-5-14(15)16(21-22)17(23)20-11-12-7-9-13(10-8-12)19(25)26/h3-10H,2,11H2,1H3,(H,20,23)(H,25,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZCVQMELZOKXPGX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C(=O)C2=CC=CC=C2C(=N1)C(=O)NCC3=CC=C(C=C3)C(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H17N3O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

351.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-[[(3-Ethyl-4-oxophthalazine-1-carbonyl)amino]methyl]benzoic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.